Cas no 1000576-04-4 (2-Bromo-6-fluoro-4-methylphenylisothiocyanate)
1000576-04-4 structure
Product Name:2-Bromo-6-fluoro-4-methylphenylisothiocyanate
CAS No:1000576-04-4
MF:C8H5BrFNS
MW:246.099403142929
CID:3157492
PubChem ID:26598250
Update Time:2025-04-21
2-Bromo-6-fluoro-4-methylphenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-fluoro-4-methylphenylisothiocyanate
- AKOS037652993
- 1000576-04-4
- JDJUNXHXNCSGLN-UHFFFAOYSA-N
- 1-bromo-3-fluoro-2-isothiocyanato-5-methylbenzene
- FS-6232
- SCHEMBL17200659
-
- MDL: MFCD09800757
- Inchi: 1S/C8H5BrFNS/c1-5-2-6(9)8(11-4-12)7(10)3-5/h2-3H,1H3
- InChI Key: JDJUNXHXNCSGLN-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC(C)=C1)F)N=C=S
Computed Properties
- Exact Mass: 244.93101Da
- Monoisotopic Mass: 244.93101Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 44.5Ų
2-Bromo-6-fluoro-4-methylphenylisothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035066-1g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 1g |
£185.00 | 2022-03-01 | |
| Fluorochem | 035066-5g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 5g |
£816.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255161-1g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 1g |
$435 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255161-5g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 5g |
$1475 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255161-1g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 1g |
$460 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1255161-250mg |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 250mg |
$260 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1255161-5g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 5g |
$1555 | 2025-02-20 | |
| A2B Chem LLC | AX83100-1g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 1g |
$220.00 | 2024-04-20 | |
| A2B Chem LLC | AX83100-5g |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 5g |
$870.00 | 2024-04-20 | |
| A2B Chem LLC | AX83100-250mg |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate |
1000576-04-4 | 95% | 250mg |
$105.00 | 2024-04-20 |
2-Bromo-6-fluoro-4-methylphenylisothiocyanate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
1000576-04-4 (2-Bromo-6-fluoro-4-methylphenylisothiocyanate) Related Products
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- 119474-40-7(Benzene,1,2,3-trifluoro-4-isothiocyanato-)
- 65295-69-4(1,3-difluoro-2-isocyanatobenzene)
- 207974-17-2(2,6-Difluorophenyl isothiocyanate)
- 35923-79-6(Pentafluorophenyl Isothiocyanate)
- 206559-57-1(2,5-difluorophenyl isothiocyanate)
- 206761-91-3(2,4,6-Trifluorophenyl isothiocyanate)
- 175205-39-7(5-Fluoro-2-methylphenyl isothiocyanate)
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